Cas no 920511-07-5 (Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate)

Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate structure
920511-07-5 structure
Product Name:Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
CAS No:920511-07-5
MF:C13H11NO3S
MW:261.296342134476
CID:756448
Update Time:2023-08-03

Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 5-(4-formylphenyl)-2-methyl-, methyl ester
    • methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
    • Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C13H11NO3S/c1-8-14-11(13(16)17-2)12(18-8)10-5-3-9(7-15)4-6-10/h3-7H,1-2H3
    • InChI Key: FRAMYSACWRHFAD-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(C(=O)OC)=C1C1C=CC(C=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Topological Polar Surface Area: 84.5
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